Cas no 1807153-73-6 (4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol
• CAS No: 1807153-73-6
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4893813
• Update Time: 2025-10-29

4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol

• Inchi： 1S/C8H7BrF2INO/c9-2-4-1-5(8(10)11)13-6(3-14)7(4)12/h1,8,14H,2-3H2
• InChI Key： CYIJQDLCVMXWPF-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC(C(F)F)=CC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol

4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol: A Comprehensive Overview

4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol, also known by its CAS registry number 1807153-73-6, is a highly specialized organic compound with a complex structure and unique properties. This compound belongs to the class of pyridine derivatives, which are widely studied for their applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with multiple substituents, including a bromomethyl group at position 4, a difluoromethyl group at position 6, an iodine atom at position 3, and a hydroxymethyl group at position 2.

The synthesis of 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for synthesizing such complex molecules. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize the production process.

The structural complexity of this compound makes it an interesting subject for both theoretical and experimental studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate the electronic properties and reactivity of the molecule. These studies have provided valuable insights into the role of substituents in modulating the electronic structure of the pyridine ring, which is crucial for understanding its potential applications.

One of the most promising applications of 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol lies in the field of medicinal chemistry. The presence of halogen atoms (bromine and iodine) and fluorinated groups introduces unique electronic and steric effects that can enhance the bioactivity of the compound. Recent studies have demonstrated its potential as a lead compound for drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been explored for its potential in materials science. The pyridine ring structure provides a platform for coordination chemistry, enabling the formation of metal complexes with interesting magnetic or catalytic properties. Researchers have investigated its ability to act as a ligand in transition metal catalysis, particularly in reactions involving C-H activation or cross-coupling processes.

The environmental impact and safety profile of 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol are critical considerations for its practical applications. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles, as well as its potential for bioaccumulation in aquatic systems. These studies are essential for ensuring that the compound can be used safely in industrial and medical settings.

In conclusion, 4-(Bromomethyl)-6-(difluoromethyl)-3-iodopyridine-2-methanol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new synthetic methods and application areas continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.